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Compound of Interest

Compound Name: C16H10N2Na207S2
Cat. No.: B16093090
Get Quote
\ J

An In-depth Technical Guide to the Physicochemical Properties of Sunset Yellow FCF in
Aqueous Solution

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Sunset Yellow FCF (FD&C Yellow No. 6) in aqueous solutions. The information
collated herein is intended to support research, scientific analysis, and formulation
development involving this widely used excipient.

General Physicochemical Properties

Sunset Yellow FCF is a synthetic orange azo dye.[1] Its chemical structure and general
properties are summarized below.

Table 1: General Properties of Sunset Yellow FCF
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Property Value Reference(s)

Disodium 6-hydroxy-5-[(4-
Chemical Name sulfophenyl)azo]-2- [1]

naphthalenesulfonate

FD&C Yellow No. 6, Orange
Synonyms [2]
Yellow S, C.I. 15985, E110

CAS Number 2783-94-0 [1]

Molecular Formula C16H10N2Na207S2 [1]

Molecular Weight 452.36 g/mol [3]
Orange-red powder or

Appearance [11[4]
granules

Odor Odorless [4]

Solubility in Aqueous Solution

Sunset Yellow FCF is readily soluble in water.[1] The presence of two sulfonate groups and a
hydroxyl group contributes to its hydrophilic nature.[3] Its solubility is influenced by
temperature.

Table 2: Aqueous Solubility of Sunset Yellow FCF at Different Temperatures

Temperature (°C) Solubility ( g/100 mL) Reference(s)
0 6.9 [4]
24 5-10 [2]
25 19 [2]

Stability and Degradation in Aqueous Solution

The stability of Sunset Yellow FCF is influenced by pH, light, and oxidizing agents.[2][4] In
agueous solutions, its color is pH-dependent; it is yellow-orange in neutral and acidic
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conditions and red-brown in basic solutions.[1] The dye shows good stability between pH 3 and
8.[2]

Degradation of Sunset Yellow FCF can occur through various mechanisms, including oxidation.
The degradation often follows pseudo-first-order kinetics. For instance, in the presence of
Fenton's reagent, complete decolorization and significant mineralization can be achieved.[5]

Spectral Properties

Sunset Yellow FCF exhibits characteristic absorption maxima in the UV-Visible range, which
are dependent on the pH of the aqueous solution.

Table 3: UV-Visible Absorption Maxima of Sunset Yellow FCF

Condition Amax (nm) Reference(s)
In water 480 [2]
In methanol and ammonium
482 [6]
acetate buffer
pH 1 ~480
pH 13 ~443 (with a shoulder at 500)

The molar extinction coefficient (€) in water at 479-485 nm is reported to be >20,000 M~*cm™1.

[2]

Acid-Base Properties

The pKa of Sunset Yellow FCF is reported to be 0 at 20 °C.[4][7] This low value indicates that it
is a strong acid and exists predominantly in its anionic form in typical aqueous solutions.

Experimental Protocols
UV-Visible Spectrophotometric Analysis

This method is commonly used for the quantification of Sunset Yellow FCF in aqueous
solutions.
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e Instrumentation: A double-beam UV-Vis spectrophotometer.
e Procedure:

o Prepare a standard stock solution of Sunset Yellow FCF (e.g., 1x10~3 mol L™1) in distilled

water.[8]

o Prepare a series of standard solutions with decreasing concentrations by diluting the stock

solution.[8]

o Record the absorbance of each standard solution at the wavelength of maximum
absorbance (Amax), typically around 482 nm, using distilled water as a blank.[8][9]

o Construct a calibration curve by plotting absorbance versus concentration.

o Measure the absorbance of the unknown sample solution and determine its concentration

from the calibration curve.

UV-Vis Spectrophotometric Analysis Workflow

High-Performance Liquid Chromatography (HPLC)
Analysis

HPLC is a more selective and sensitive method for the determination of Sunset Yellow FCF,

especially in complex matrices.
e Instrumentation: A standard HPLC system with a UV-Vis or photodiode array (PDA) detector.
e Column: A C18 reversed-phase column is commonly used.[10]

* Mobile Phase: A typical mobile phase consists of a mixture of an aqueous buffer (e.qg.,
sodium acetate buffer, pH ~4.0) and an organic solvent like acetonitrile.[10] An isocratic or
gradient elution can be employed.

e Procedure:

o Prepare standard solutions of Sunset Yellow FCF in the mobile phase or a suitable

solvent.
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[e]

Prepare the sample by dissolving it in the mobile phase and filtering it through a 0.2 um or
0.45 um syringe filter.[1]

[e]

Inject the standards and sample into the HPLC system.

o

Monitor the elution at the Amax of Sunset Yellow FCF (e.g., 482 nm).

[¢]

Quantify the analyte by comparing the peak area of the sample to a calibration curve
generated from the standards.

Sample and Standard Preparation

Prepare Standard Solutions Dissolve and Filter Sample

HPLC Analysis

Inject into HPLC

y

Separation on C18 Column

Y
UV-Vis Detection at Amax

Data Analysis
4

Generate Calibration Curve

l

Quantify Analyte
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Click to download full resolution via product page
HPLC Analysis Workflow

Logical Relationships and Signaling Pathways

The physicochemical properties of Sunset Yellow FCF are interconnected. For instance, its
solubility and stability are direct consequences of its chemical structure, particularly the

presence of ionizable sulfonate groups.

High Aqueous Solubility

‘ pH-Dependent Stability - I Amenable to Spectrophotometry & HPLC
Chemical Structure
(Azo dye with sulfonate groups)

pH-Dependent Color

Characteristic UV-Vis Spectrum

Click to download full resolution via product page

Interrelationship of Physicochemical Properties

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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